Cas no 1251680-59-7 (3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine)

• Product Name: 3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine
• CAS No: 1251680-59-7
• MF: C₂₀H₂₁F₂NO₂
• MW: 345.383052587509
• CID: 5753682
• PubChem ID: 49669931
• Update Time: 2025-05-25

3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• VU0529860-1
• (3-((benzyloxy)methyl)piperidin-1-yl)(3,4-difluorophenyl)methanone
• AKOS024529561
• 1251680-59-7
• F6033-0355
• (3,4-difluorophenyl)-[3-(phenylmethoxymethyl)piperidin-1-yl]methanone
• 3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine

• Inchi： 1S/C20H21F2NO2/c21-18-9-8-17(11-19(18)22)20(24)23-10-4-7-16(12-23)14-25-13-15-5-2-1-3-6-15/h1-3,5-6,8-9,11,16H,4,7,10,12-14H2
• InChI Key： QIMLAMRGEHTBRT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CCCC(COCC2C=CC=CC=2)C1)=O)F

Computed Properties

• Exact Mass: 345.15403524g/mol
• Monoisotopic Mass: 345.15403524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine

Comprehensive Overview of 3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine (CAS No. 1251680-59-7)

3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine (CAS No. 1251680-59-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative is characterized by the presence of a benzyloxymethyl group and a 3,4-difluorobenzoyl moiety, which contribute to its distinct chemical properties. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, especially those targeting neurological and metabolic disorders.

The compound's CAS number 1251680-59-7 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in research and development. Recent trends in drug discovery emphasize the importance of fluorinated compounds like 3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine, as fluorine atoms often enhance metabolic stability and bioavailability. This aligns with the growing demand for "fluorinated drug intermediates" and "piperidine-based therapeutics," which are frequently searched topics in academic and industrial circles.

From a synthetic chemistry perspective, the benzyloxy and difluorobenzoyl groups in this compound offer versatile sites for further functionalization. This flexibility makes it a valuable building block for medicinal chemists exploring "structure-activity relationships (SAR)" or "fragment-based drug design." Notably, the compound's potential applications in "CNS drug development" and "GPCR-targeted therapies" have been highlighted in recent patent literature, reflecting its relevance to current pharmaceutical hotspots.

Analytical characterization of CAS 1251680-59-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for verifying the compound's identity and quality, particularly when used in "high-throughput screening" or "lead optimization" workflows. The pharmaceutical industry's shift toward "AI-driven molecular design" has further increased interest in well-characterized intermediates like this piperidine derivative, as they serve as reliable inputs for computational modeling studies.

Environmental and safety considerations for 3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper storage conditions (typically -20°C under inert atmosphere) are recommended to maintain stability. This aligns with the broader industry focus on "green chemistry" and "sustainable synthesis," where researchers increasingly seek efficient routes to complex molecules like this one.

The commercial availability of CAS 1251680-59-7 through specialty chemical suppliers has facilitated its adoption in diverse research programs. Pricing and scale-up options are common queries among potential users, reflecting the compound's transition from academic curiosity to practical utility. Its applications in "peptidomimetic design" and "small molecule probes" continue to expand, with recent studies exploring its use in fluorescence labeling and biochemical assays.

Future research directions for this compound may include exploration of its "pharmacokinetic properties" and "target engagement profiles," particularly given the pharmaceutical industry's emphasis on "drug-likeness" metrics. The presence of both aromatic and aliphatic components in its structure makes 3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine an interesting case study for "molecular property prediction" algorithms, a rapidly growing area in cheminformatics.

In summary, 3-[(benzyloxy)methyl]-1-(3,4-difluorobenzoyl)piperidine (CAS No. 1251680-59-7) represents a compelling example of modern medicinal chemistry building blocks. Its structural features address multiple current research priorities, from "fluorine in drug design" to "privileged scaffolds in discovery." As the field continues to evolve, this compound's utility as a versatile intermediate positions it as potentially valuable for both established and emerging therapeutic areas.